
Personal protective equipment for handling
GPR120 modulator 1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GPR120 modulator 1

Cat. No.: B1662810 Get Quote

Essential Safety and Handling Guide for GPR120
Modulator 1
This guide provides crucial safety and logistical information for the handling and disposal of

GPR120 modulator 1. It is intended for researchers, scientists, and drug development

professionals to ensure laboratory safety and maintain the integrity of their work. While this

document outlines best practices based on available information for similar chemical

compounds, it is imperative to consult the official Safety Data Sheet (SDS) for GPR120
modulator 1 before any handling or use.[1][2][3] In the absence of a specific SDS, this

compound should be treated as a substance with unknown hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
While the specific hazards of GPR120 modulator 1 are not detailed in the provided search

results, general prudence dictates treating it as potentially hazardous. For similar small

molecule modulators, common hazards include skin and eye irritation, and harm if swallowed.

[4] Therefore, a comprehensive approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1662810?utm_src=pdf-interest
https://www.benchchem.com/product/b1662810?utm_src=pdf-body
https://www.benchchem.com/product/b1662810?utm_src=pdf-body
https://www.benchchem.com/product/b1662810?utm_src=pdf-body
https://www.bioscience.co.uk/product~925588
https://www.apexbt.com/gpr120-modulator-1.html
https://www.medchemexpress.com/gpr120-modulator-1.html
https://www.benchchem.com/product/b1662810?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_PPE_and_Handling_Protocols_for_KAT_Modulator_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Purpose

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.[5]

To protect the eyes and face

from splashes of the solid

compound or its solutions.[5]

[6]

Hand Protection

Disposable nitrile gloves.

Double-gloving is

recommended for an extra

layer of protection.[5] Gloves

should be inspected before

use and changed immediately

if contaminated.[5]

To prevent skin contact with

the compound.[4]

Body Protection

A fully fastened laboratory coat

is the minimum requirement.[4]

[5] For procedures with a

higher risk of contamination, a

chemically resistant apron over

the lab coat is advised.[5]

To protect skin and clothing

from accidental spills and

splashes.[4][5]

Respiratory Protection

Work with the solid form of the

compound (e.g., weighing)

should be conducted in a

certified chemical fume hood.

[5] If a fume hood is not

available, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.[5]

To avoid inhalation of airborne

particles.[5][6]

Operational and Handling Procedures
Adherence to proper handling procedures is critical to prevent exposure and contamination.

The following step-by-step guidance outlines a safe operational workflow.
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1. Pre-Handling:

Consult the SDS: Before beginning any work, thoroughly read and understand the Safety

Data Sheet for GPR120 modulator 1.

Prepare the Workspace: Ensure a clean and organized workspace. All necessary equipment

and materials, including PPE, should be readily available.

Fume Hood: If handling the solid compound, ensure a certified chemical fume hood is

operational.[5]

2. Handling:

Weighing: When weighing the solid compound, perform the task within a chemical fume

hood to minimize inhalation risk.[5]

Solution Preparation: To prepare a stock solution, GPR120 modulator 1 is soluble in DMSO.

[2][3] When dissolving, add the solvent slowly and cap the container tightly.

General Handling: Avoid direct contact with the compound. Use appropriate tools (spatulas,

forceps) for handling solids. Always wear the prescribed PPE.

3. Post-Handling:

Decontamination: Clean the work area and any equipment used with an appropriate solvent.

Glove Removal: Remove gloves using the proper technique to avoid contaminating your

hands. Wash hands thoroughly with soap and water after removing gloves.[5]

Storage: Store GPR120 modulator 1 in a tightly sealed container in a cool, dry, and well-

ventilated place.[2] Recommended storage is at -20°C for up to one year or -80°C for up to

two years for stock solutions.[3]

Chemical Properties and Storage
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Property Value Source

Molecular Weight 389.85 g/mol [2]

Formula C19H16ClNO4S [2]

CAS Number 1050506-75-6 [2]

Solubility Soluble in DMSO [2][3]

Storage (Solid) Store at -20°C [2]

Storage (Solution)
-20°C for 1 year; -80°C for 2

years
[3]

Experimental Protocols
While specific experimental protocols involving GPR120 modulator 1 were not detailed in the

search results, a general procedure for preparing a stock solution is as follows:

Preparation of a 10 mM Stock Solution in DMSO:

Calculate the required mass: Based on the desired volume of the stock solution and a

molecular weight of 389.85 g/mol , calculate the mass of GPR120 modulator 1 needed.

Weigh the compound: In a chemical fume hood, carefully weigh the calculated mass of the

solid compound into an appropriate container.

Dissolve in DMSO: Add the calculated volume of DMSO to the container.

Ensure complete dissolution: Vortex or sonicate the solution until the compound is

completely dissolved.

Store appropriately: Store the stock solution at -20°C or -80°C in a tightly sealed container.[3]

Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.
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Waste Identification: All waste materials contaminated with GPR120 modulator 1, including

empty containers, used gloves, and pipette tips, should be considered chemical waste.

Waste Segregation: Segregate waste into appropriate containers based on your institution's

waste management guidelines. This may include separate containers for solid waste, liquid

waste (e.g., unused solutions), and sharps.

Disposal Procedures: Dispose of all waste in accordance with local, state, and federal

regulations. Do not pour chemical waste down the drain. Contact your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols.

Visual Workflow for Handling GPR120 Modulator 1
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Safe Handling Workflow for GPR120 Modulator 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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